1-Butyl-3-(4-methylphenyl)urea

• IUPAC Name: 1-butyl-3-(4-methylphenyl)urea
• InChI: InChI=1S/C12H18N2O/c1-3-4-9-13-12(15)14-11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,13,14,15)
• InChI Key: JFYNDZSUPRRXEA-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CC=C(C=C1)C
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID50297120
• Molecular Weight: 206.28 g/mol
• CAS No.: 22671-74-5

Description

1-Butyl-3-(4-methylphenyl)urea is an organic compound with the molecular formula C12H18N2O It is a derivative of urea, where one of the nitrogen atoms is substituted with a butyl group and the other with a 4-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Butyl-3-(4-methylphenyl)urea can be synthesized through the nucleophilic addition of butylamine to 4-methylphenyl isocyanate. The reaction typically occurs in an organic solvent such as dichloromethane or toluene, under mild conditions. The reaction can be represented as follows:

$$\text{C}_4\text{H}_9\text{NH}_2 + \text{C}_8\text{H}_9\text{NCO} \rightarrow \text{C}_4\text{H}_9\text{NHCONH}\text{C}_8\text{H}_9$$C4​H9​NH2​+C8​H9​NCO→C4​H9​NHCONHC8​H9​

Industrial Production Methods: In an industrial setting, the synthesis of this compound can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of catalysts, such as tertiary amines, can also enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions: 1-Butyl-3-(4-methylphenyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding urea derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butyl or 4-methylphenyl groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products:

Oxidation: Corresponding urea derivatives with oxidized functional groups.

Reduction: Amines with reduced nitrogen functionalities.

Substitution: Urea derivatives with substituted alkyl or aryl groups.

Scientific Research Applications

1-Butyl-3-(4-methylphenyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Butyl-3-(4-methylphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1-Butyl-3-(4-chlorophenyl)urea: Similar structure but with a chlorine atom instead of a methyl group.

1-Butyl-3-(4-methoxyphenyl)urea: Contains a methoxy group instead of a methyl group.

1-Butyl-3-(4-nitrophenyl)urea: Contains a nitro group instead of a methyl group.

Uniqueness: 1-Butyl-3-(4-methylphenyl)urea is unique due to the presence of the 4-methylphenyl group, which can influence its chemical reactivity and biological activity. The methyl group can enhance lipophilicity, potentially improving the compound’s ability to cross cell membranes and interact with intracellular targets.

Synthesis routes and methods

Procedure details

5.64 g n-butylcarbamoyl-benzoic acid sulfimide was reacted with 2.14 g p-toluidine and 2.8 ml triethylamine in 20 ml of a 1:1 mixture of water and acetone, as described in example 1. 3.28 g 1-(p-tolyl)-3-(n-butyl)-urea was obtained, melting at 118°-119° C.